Cas no 1592518-66-5 (1-(2-ethoxyethoxy)-1-(iodomethyl)cyclohexane)

1-(2-Ethoxyethoxy)-1-(iodomethyl)cyclohexane is a functionalized cyclohexane derivative featuring both an iodoalkyl and an ethoxyethoxy substituent. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate in nucleophilic substitution reactions, cyclizations, and cross-coupling processes. The presence of the iodine atom enables further functionalization via halogen exchange or metal-catalyzed transformations, while the ethoxyethoxy group enhances solubility in polar organic solvents. Its stability under controlled conditions makes it suitable for multi-step syntheses. Applications may include the preparation of complex cyclic structures or as a precursor for pharmaceuticals and specialty chemicals. Proper handling is advised due to the reactivity of the iodoalkyl moiety.
1-(2-ethoxyethoxy)-1-(iodomethyl)cyclohexane structure
1592518-66-5 structure
Product Name:1-(2-ethoxyethoxy)-1-(iodomethyl)cyclohexane
CAS No:1592518-66-5
MF:C11H21IO2
MW:312.187716245651
CID:6277887
PubChem ID:114772604
Update Time:2025-05-23

1-(2-ethoxyethoxy)-1-(iodomethyl)cyclohexane Chemical and Physical Properties

Names and Identifiers

    • 1-(2-ethoxyethoxy)-1-(iodomethyl)cyclohexane
    • EN300-1132755
    • 1592518-66-5
    • Inchi: 1S/C11H21IO2/c1-2-13-8-9-14-11(10-12)6-4-3-5-7-11/h2-10H2,1H3
    • InChI Key: ALJZVGGTKYGRCE-UHFFFAOYSA-N
    • SMILES: ICC1(CCCCC1)OCCOCC

Computed Properties

  • Exact Mass: 312.05863g/mol
  • Monoisotopic Mass: 312.05863g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 18.5Ų

1-(2-ethoxyethoxy)-1-(iodomethyl)cyclohexane Pricemore >>

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1-(2-ethoxyethoxy)-1-(iodomethyl)cyclohexane Related Literature

Additional information on 1-(2-ethoxyethoxy)-1-(iodomethyl)cyclohexane

Comprehensive Overview of 1-(2-ethoxyethoxy)-1-(iodomethyl)cyclohexane (CAS No. 1592518-66-5)

1-(2-ethoxyethoxy)-1-(iodomethyl)cyclohexane (CAS No. 1592518-66-5) is a specialized organic compound with significant applications in pharmaceutical intermediates and material science. Its unique structure, featuring a cyclohexane ring substituted with an iodomethyl group and an ethoxyethoxy side chain, makes it a versatile building block for synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and advanced material development.

The compound's iodomethyl functionality is particularly noteworthy, as it enables efficient alkylation reactions, a key step in the synthesis of complex molecules. Meanwhile, the ethoxyethoxy moiety enhances solubility in polar solvents, facilitating its use in various reaction conditions. This dual functionality positions 1-(2-ethoxyethoxy)-1-(iodomethyl)cyclohexane as a valuable reagent in modern organic synthesis.

In recent years, the demand for high-purity synthetic intermediates like 1-(2-ethoxyethoxy)-1-(iodomethyl)cyclohexane has surged, driven by advancements in pharmaceutical research and green chemistry. Many researchers are exploring its potential in catalysis and bioconjugation, aligning with the growing focus on sustainable and efficient chemical processes. Additionally, its application in polymer chemistry has attracted attention, particularly in the development of functional materials with tailored properties.

From a safety and handling perspective, 1-(2-ethoxyethoxy)-1-(iodomethyl)cyclohexane requires standard laboratory precautions. Proper storage in cool, dry conditions and the use of appropriate personal protective equipment (PPE) are recommended to ensure safe handling. While not classified as highly hazardous, its iodine-containing structure warrants careful management to avoid unnecessary exposure.

The compound's synthetic utility extends to medicinal chemistry, where it serves as a precursor for bioactive molecules. Its compatibility with cross-coupling reactions and nucleophilic substitutions makes it a preferred choice for constructing complex scaffolds. Furthermore, its stability under various conditions enhances its appeal for large-scale production and industrial applications.

As the scientific community continues to explore novel chemical entities, 1-(2-ethoxyethoxy)-1-(iodomethyl)cyclohexane stands out as a promising candidate for future innovations. Its role in drug development and material science underscores its importance in contemporary research. For those seeking reliable chemical suppliers, ensuring the compound's purity and consistency is critical for achieving optimal results in experimental and industrial settings.

In summary, 1-(2-ethoxyethoxy)-1-(iodomethyl)cyclohexane (CAS No. 1592518-66-5) is a multifaceted compound with broad applicability. Its combination of reactivity and solubility makes it indispensable in synthetic chemistry, while its potential in emerging technologies keeps it at the forefront of scientific inquiry. Whether for academic research or industrial processes, this compound offers a robust solution for diverse chemical challenges.

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